Cas no 1119450-40-6 (2-Bromo-N-(3,4-dimethoxyphenyl)butanamide)

• Product Name: 2-Bromo-N-(3,4-dimethoxyphenyl)butanamide
• CAS No: 1119450-40-6
• MF: C₁₂H₁₆BrNO₃
• MW: 302.164342880249
• MDL: MFCD12027347
• CID: 4680395
• Update Time: 2025-10-21

2-Bromo-N-(3,4-dimethoxyphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3,4-dimethoxyphenyl)butanamide
• STK504409
• BC4438034
• T2249
• 2-Bromo-N-(3,4-dimethoxyphenyl)butanamide

• MDL： MFCD12027347
• Inchi： 1S/C12H16BrNO3/c1-4-9(13)12(15)14-8-5-6-10(16-2)11(7-8)17-3/h5-7,9H,4H2,1-3H3,(H,14,15)
• InChI Key： ITLWQOXMEGNGPB-UHFFFAOYSA-N
• SMILES： BrC(C(NC1C=CC(=C(C=1)OC)OC)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Topological Polar Surface Area: 47.6

2-Bromo-N-(3,4-dimethoxyphenyl)butanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Bromo-N-(3,4-dimethoxyphenyl)butanamide

Recent Advances in the Study of 2-Bromo-N-(3,4-dimethoxyphenyl)butanamide (CAS: 1119450-40-6)

The compound 2-Bromo-N-(3,4-dimethoxyphenyl)butanamide (CAS: 1119450-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its brominated butanamide core and dimethoxyphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized its synthetic pathway to improve yield and purity, which is critical for scaling up production. The presence of the bromine atom offers a reactive site for further functionalization, making it a versatile building block in medicinal chemistry. Additionally, the dimethoxyphenyl group is known to contribute to the compound's ability to interact with biological targets, such as enzymes and receptors.

In pharmacological studies, 2-Bromo-N-(3,4-dimethoxyphenyl)butanamide has demonstrated notable activity in modulating specific signaling pathways. For instance, recent in vitro experiments have shown that it can inhibit the activity of certain kinases involved in inflammatory and proliferative diseases. These findings suggest its potential as a lead compound for developing kinase inhibitors, which are highly sought after in oncology and autoimmune disease research.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are exploring structural modifications to enhance its bioavailability and reduce potential toxicity. These efforts are supported by computational modeling and structure-activity relationship (SAR) studies, which provide insights into how changes in the molecular structure affect its biological activity.

The safety profile of 2-Bromo-N-(3,4-dimethoxyphenyl)butanamide has also been a focus of recent research. Preliminary toxicological assessments indicate that the compound is well-tolerated in animal models at therapeutic doses, with no significant adverse effects reported. However, long-term studies are needed to fully evaluate its safety and efficacy before progressing to clinical trials.

In conclusion, 2-Bromo-N-(3,4-dimethoxyphenyl)butanamide (CAS: 1119450-40-6) represents a promising candidate for further development in drug discovery. Its unique chemical structure and biological activity make it a valuable tool for researchers exploring new therapeutic avenues. Continued research efforts are expected to uncover additional applications and optimize its properties for clinical use.